Alkyl/ether Linkers
  • Azido-PEG1-C1-Boc
    Azido-PEG1-C1-Boc
    • Cat. No.:
    • B605815
    • CAS No.:
    • Molecular Formula:
    • C8H15N3O3
    • Molecular Weight:
    • 201.22 g/mol
    Description
    Azido-PEG1-CH2CO2-t-Bu is a PEG derivative containing an azide group and a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The azide group can react with alkyne, BCN, DBCO via Cl...
    - +
  • Azido-PEG1-methyl ester
    Azido-PEG1-methyl ester
    • Cat. No.:
    • B605817
    • CAS No.:
    • 1835759-80-2
    • Molecular Formula:
    • C6H11N3O3
    • Molecular Weight:
    • 173.17 g/mol
    Description
    Azido-PEG1-methyl ester is a crosslinker containing an azide group and a methyl ester. The azide group enables Click Chemistry. The hydrophilic PEG spacer increases solubility in aqueous media....
    - +
  • Azido-PEG1-NHS ester
    Azido-PEG1-NHS ester
    • Cat. No.:
    • B605818
    • CAS No.:
    • 1807530-06-8
    • Molecular Formula:
    • C9H12N4O5
    • Molecular Weight:
    • 256.22 g/mol
    Description
    Azido-PEG1-NHS ester is a PEG derivative containing an azide group and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The azide group can react with alkyne, BCN, DBCO via Click C...
    - +
  • Azido-PEG1-Boc
    Azido-PEG1-Boc
    • Cat. No.:
    • B605820
    • CAS No.:
    • 1374658-85-1
    • Molecular Formula:
    • C9H17N3O3
    • Molecular Weight:
    • 215.25 g/mol
    Description
    Azido-PEG1-t-butyl ester is a PEG derivative containing an azide group and a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The azide group can react with alkyne, BCN, DBCO via ...
    - +
  • N3-PEG3-CH2CH2-Boc
    N3-PEG3-CH2CH2-Boc
    • Cat. No.:
    • B605841
    • CAS No.:
    • Molecular Formula:
    • C13H25N3O5
    • Molecular Weight:
    • 303.35 g/mol
    Description
    Azido-PEG3-t-butyl ester is a PEG derivative containing an azide group and a t-butyl protected carboxyl group. The azide group enables Click Chemistry. The protected carboxyl group (COOH) prevents self coupling ...
    - +
  • Mal-NH-Boc
    Mal-NH-Boc
    • Cat. No.:
    • B1683089
    • CAS No.:
    • 134272-63-2
    • Molecular Formula:
    • C11H16N2O4
    • Molecular Weight:
    • 240.26 g/mol
    Description
    tert-butyl 2-(2,5-dioxo-2H-pyrrol-1(5H)-yl)ethylcarbamate is a PEG derivative. PEG Linkers and derivatives may be useful in the development of antibody drug conjugates.
    - +
  • Mal-C4-NH-Boc
    Mal-C4-NH-Boc
    • Cat. No.:
    • B1683090
    • CAS No.:
    • 124529-64-2
    • Molecular Formula:
    • C15H24N2O4
    • Molecular Weight:
    • 296.36 g/mol
    Description
    tert-butyl 6-(2,5-dioxo-2H-pyrrol-1(5H)-yl)hexylcarbamate contains a maleimide group and a Boc-protected amine group. The protected amine can be deprotected by acidic conditions. The maleimide group will react w...
    - +
  • N-Boc-diethanolamine
    N-Boc-diethanolamine
    • Cat. No.:
    • B1683091
    • CAS No.:
    • 103898-11-9
    • Molecular Formula:
    • C9H19NO4
    • Molecular Weight:
    • 205.25 g/mol
    Description
    tert-butyl bis(2-hydroxyethyl)carbamate is a PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
    - +
  • Chloroacetamido-C4-NHBoc
    Chloroacetamido-C4-NHBoc
    • Cat. No.:
    • B3098267
    • CAS No.:
    • 133264-58-1
    • Molecular Formula:
    • C11H21ClN2O3
    • Molecular Weight:
    • 264.75 g/mol
    Description
    Chloroacetamido-C4-NHBoc is a useful research compound. Its molecular formula is C11H21ClN2O3 and its molecular weight is 264.75 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Chloroacetami...
    - +
  • Iodo-PEG12-NHS ester
    Iodo-PEG12-NHS ester
    • Cat. No.:
    • B12426882
    • CAS No.:
    • Molecular Formula:
    • C31H56INO16
    • Molecular Weight:
    • 825.7 g/mol
    Description
    Iodo-PEG12-NHS ester is a useful research compound. Its molecular formula is C31H56INO16 and its molecular weight is 825.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Iodo-PEG12-NHS este...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img